![molecular formula C15H13N3O B2524843 N-[(6-Pyridin-2-ylpyridin-2-yl)methyl]but-2-ynamide CAS No. 2411243-93-9](/img/structure/B2524843.png)
N-[(6-Pyridin-2-ylpyridin-2-yl)methyl]but-2-ynamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(6-Pyridin-2-ylpyridin-2-yl)methyl]but-2-ynamide, also known as P2Y14 antagonist, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-[(6-Pyridin-2-ylpyridin-2-yl)methyl]but-2-ynamide antagonist exerts its pharmacological effects by selectively blocking the this compound receptor, a G protein-coupled receptor that is mainly expressed in immune cells and adipose tissue. By inhibiting the activation of the this compound receptor, this compound antagonist can modulate various signaling pathways involved in cancer cell proliferation, inflammation, and glucose metabolism.
Biochemical and Physiological Effects:
This compound antagonist has been shown to have a wide range of biochemical and physiological effects, including:
- Inhibition of cancer cell growth and metastasis
- Reduction of inflammation and oxidative stress
- Improvement of insulin sensitivity and glucose metabolism
- Regulation of immune cell function and cytokine production
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(6-Pyridin-2-ylpyridin-2-yl)methyl]but-2-ynamide antagonist in lab experiments is its high selectivity and potency for the this compound receptor, which allows for precise modulation of the receptor's activity. However, one of the limitations is the lack of available pharmacological tools for studying the this compound receptor, which makes it challenging to validate the specificity of this compound antagonist in vivo.
Future Directions
There are several future directions for N-[(6-Pyridin-2-ylpyridin-2-yl)methyl]but-2-ynamide antagonist research, including:
- Development of more selective and potent this compound antagonists for clinical use
- Investigation of the role of this compound receptor in other diseases, such as neurodegenerative disorders and cardiovascular diseases
- Elucidation of the molecular mechanism of this compound antagonist in modulating cancer cell proliferation, inflammation, and glucose metabolism
- Exploration of the potential synergistic effects of this compound antagonist with other drugs or therapies in treating diseases
Conclusion:
In conclusion, this compound, or this compound antagonist, is a promising chemical compound that has shown potential therapeutic applications in various diseases. Its selective inhibition of the this compound receptor can modulate various signaling pathways involved in cancer cell proliferation, inflammation, and glucose metabolism. Further research is needed to fully elucidate the molecular mechanism of this compound antagonist and its potential clinical applications.
Synthesis Methods
The synthesis of N-[(6-Pyridin-2-ylpyridin-2-yl)methyl]but-2-ynamide involves the reaction of 2-bromo-6-(2-pyridyl)pyridine with propargylamine in the presence of a palladium catalyst. The resulting product is then purified through column chromatography to obtain the desired compound.
Scientific Research Applications
N-[(6-Pyridin-2-ylpyridin-2-yl)methyl]but-2-ynamide antagonist has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and metabolic disorders. Recent studies have shown that this compound antagonist can inhibit the growth and metastasis of cancer cells, reduce inflammation and oxidative stress, and improve insulin sensitivity in animal models.
properties
IUPAC Name |
N-[(6-pyridin-2-ylpyridin-2-yl)methyl]but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O/c1-2-6-15(19)17-11-12-7-5-9-14(18-12)13-8-3-4-10-16-13/h3-5,7-10H,11H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUXXVSLJFOVEPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NCC1=NC(=CC=C1)C2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.